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Compound of Interest

Compound Name:

2-

[Benzyl(cyclopropylmethyl)amino]

ethanol

Cat. No.: B581519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on available data for 2-
[Benzyl(cyclopropylmethyl)amino]ethanol and structurally similar compounds. A specific

Safety Data Sheet (SDS) for this compound was not found at the time of writing. Therefore, this

compound should be handled as a substance of unknown toxicity, and a thorough, site-specific

risk assessment should be conducted before use.

Introduction
2-[Benzyl(cyclopropylmethyl)amino]ethanol is a research chemical with potential

applications in medicinal chemistry and drug development.[1] Its structural motifs, including the

benzyl, cyclopropylmethyl, and ethanolamine groups, are found in various biologically active

molecules. This guide provides a summary of the available safety and handling information,

physical and chemical properties, and generalized experimental workflows relevant to its

synthesis and safety assessment. Given the limited specific toxicological data, a cautious

approach is paramount.

Physical and Chemical Properties
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The known physical and chemical properties of 2-[Benzyl(cyclopropylmethyl)amino]ethanol
are summarized in the table below.

Property Value Source

IUPAC Name

2-

[benzyl(cyclopropylmethyl)ami

no]ethanol

[1]

CAS Number 1249321-20-7 [2]

Molecular Formula C13H19NO [2][3]

Molecular Weight 205.30 g/mol [2][3][4]

SMILES
C1=CC=C(C=C1)CN(CCO)CC

2CC2
[2]

Safety and Handling
Due to the absence of a specific Safety Data Sheet (SDS) for 2-
[Benzyl(cyclopropylmethyl)amino]ethanol, the following safety and handling precautions are

derived from data on structurally related amino alcohols, such as N-benzylethanolamine and N-

benzyl-N-methylethanolamine.

GHS Hazard Classification (Inferred)
Based on the hazard classifications of similar compounds, 2-
[Benzyl(cyclopropylmethyl)amino]ethanol should be treated as potentially hazardous. The

inferred GHS classifications are:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.
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Pictograms:

alt text

Signal Word: Warning

Hazard Statements (Inferred):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear a flame-retardant laboratory coat.

Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before

use.

Respiratory Protection: If working with the material outside of a fume hood or if aerosols may

be generated, use a NIOSH-approved respirator with an appropriate cartridge.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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Do not breathe dust, fumes, gas, mist, vapors, or spray.

Use spark-proof tools and explosion-proof equipment if the material is flammable.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and

water. If skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Experimental Protocols & Workflows
No specific experimental protocols for 2-[Benzyl(cyclopropylmethyl)amino]ethanol were

found. The following sections provide generalized workflows for its synthesis and safety

assessment.

Synthesis Workflow: Reductive Amination
A common method for the synthesis of compounds like 2-
[Benzyl(cyclopropylmethyl)amino]ethanol is reductive amination. The following diagram

illustrates a typical workflow for this process.
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Reactant Preparation

Synthesis

Work-up and Purification

Analysis

Benzylamine

Combine reactants in a suitable solvent

Cyclopropanecarboxaldehyde 2-Chloroethanol (or similar)

Add reducing agent (e.g., NaBH(OAc)3)

Stir at controlled temperature

Quench reaction

Extract with organic solvent

Dry organic layer

Concentrate under reduced pressure

Purify by column chromatography

Characterize product (NMR, MS, etc.)
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Information Gathering

Hazard Identification

Exposure Assessment

Risk Characterization & Control

Review and Documentation

Literature search for compound and analogs

Identify potential physical and health hazards

Search for Safety Data Sheet (SDS) In silico toxicity prediction (optional)

Assess potential routes of exposure

Estimate potential exposure levels

Characterize risks to personnel

Develop engineering and administrative controls

Select appropriate Personal Protective Equipment (PPE)

Document Standard Operating Procedure (SOP)

Review and approve SOP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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